Cas no 1204295-61-3 (2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene)

• Product Name: 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene
• CAS No: 1204295-61-3
• MF: C₉H₉BrF₂
• MW: 235.068568944931
• CID: 5057134
• Update Time: 2025-10-29

2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(1,1-difluoroethyl)toluene
• 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene

• Inchi： 1S/C9H9BrF2/c1-6-3-4-7(5-8(6)10)9(2,11)12/h3-5H,1-2H3
• InChI Key： ZJKPAVFYMPRJTK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)C(C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene

Comprehensive Overview of 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene (CAS No. 1204295-61-3)

2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene (CAS No. 1204295-61-3) is a specialized aromatic bromine compound with a unique molecular structure, combining a benzene ring substituted with a bromine atom, a methyl group, and a 1,1-difluoroethyl moiety. This compound has garnered significant attention in pharmaceutical intermediates and agrochemical research due to its versatile reactivity and potential applications in cross-coupling reactions and fluorinated building blocks. Its CAS number, 1204295-61-3, serves as a critical identifier for researchers and suppliers in the chemical industry.

In recent years, the demand for fluorinated organic compounds like 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene has surged, driven by their role in developing bioactive molecules and advanced materials. The incorporation of fluorine atoms enhances metabolic stability and lipophilicity, making this compound valuable for drug discovery and material science. Researchers frequently search for "synthesis of difluoroethyl benzene derivatives" or "brominated aromatic compounds applications," reflecting the growing interest in its synthetic utility.

The compound's structural features enable participation in Suzuki-Miyaura coupling and Buchwald-Hartwig amination, key reactions in heterocyclic chemistry. Its electron-withdrawing difluoroethyl group also influences regioselectivity in electrophilic substitutions, a topic often explored in academic forums. With the rise of green chemistry, inquiries about "eco-friendly bromination methods" or "sustainable fluorination techniques" highlight the need for innovative approaches to synthesize such compounds.

From an industrial perspective, 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene is pivotal in producing liquid crystal materials and organic electronic components. Its thermal stability and electronic properties align with trends in flexible electronics and optoelectronic devices. Manufacturers often prioritize "high-purity bromo-fluorobenzene suppliers" or "CAS 1204295-61-3 specifications," emphasizing quality control and regulatory compliance.

In summary, 2-Bromo-4-(1,1-difluoroethyl)-1-methylbenzene (CAS No. 1204295-61-3) represents a convergence of fluorine chemistry and aromatic functionalization, addressing contemporary challenges in life sciences and advanced manufacturing. Its multifaceted applications and alignment with industry trends ensure its relevance in both academic and commercial spheres.